Cas no 1503025-03-3 (4-(aminomethyl)-N-(4-iodophenyl)cyclohexane-1-carboxamide)

• Product Name: 4-(aminomethyl)-N-(4-iodophenyl)cyclohexane-1-carboxamide
• CAS No: 1503025-03-3
• MF: C₁₄H₁₉IN₂O
• MW: 358.217935800552
• CID: 6483847
• PubChem ID: 79527541
• Update Time: 2025-05-23

4-(aminomethyl)-N-(4-iodophenyl)cyclohexane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N-(4-iodophenyl)cyclohexane-1-carboxamide
• Cyclohexanecarboxamide, 4-(aminomethyl)-N-(4-iodophenyl)-

• Inchi： 1S/C14H19IN2O/c15-12-5-7-13(8-6-12)17-14(18)11-3-1-10(9-16)2-4-11/h5-8,10-11H,1-4,9,16H2,(H,17,18)
• InChI Key： SIMYTGOOXSVENV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(I)C=C2)=O)CCC(CN)CC1

Experimental Properties

• Density: 1.544±0.06 g/cm3(Predicted)
• Boiling Point: 489.3±20.0 °C(Predicted)
• pka: 14.03±0.70(Predicted)

Additional information on 4-(aminomethyl)-N-(4-iodophenyl)cyclohexane-1-carboxamide

4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide: A Comprehensive Overview

4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide (CAS No. 1503025-03-3) is a complex organic compound with significant potential in various fields, particularly in pharmaceutical research and materials science. This compound has garnered attention due to its unique structural properties and its ability to serve as a versatile building block in synthetic chemistry. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements related to this compound.

The molecular structure of 4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide is characterized by a cyclohexane ring substituted with an aminomethyl group at the 4-position and an N-substituted carboxamide group at the 1-position. The presence of an iodine atom on the phenyl ring introduces unique electronic properties, making this compound highly reactive in certain chemical transformations. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the context of drug discovery.

One of the key areas of research involving this compound is its application in medicinal chemistry. The iodine substituent on the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored its potential as a lead compound for developing drugs targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes implicated in cancer progression.

In addition to its pharmacological applications, 4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide has been utilized as a versatile intermediate in organic synthesis. Its ability to undergo various functional group transformations makes it an invaluable tool for constructing complex molecular architectures. Recent advancements in catalytic asymmetric synthesis have further expanded its utility, enabling the construction of enantioselective derivatives with high precision.

The synthesis of this compound typically involves multi-step processes that combine principles from both classical and modern organic chemistry. A common approach involves the coupling of an iodobenzene derivative with a cyclohexane-based amine intermediate, followed by subsequent functionalization steps to introduce the carboxamide group. Researchers have optimized these reactions to enhance yield and selectivity, leveraging techniques such as microwave-assisted synthesis and continuous flow chemistry.

From an environmental perspective, the development of sustainable synthetic routes for 4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide has become a focal point of recent investigations. Green chemistry principles have been applied to minimize waste generation and reduce energy consumption during its production. For example, catalytic hydrogenation methods using recyclable catalysts have been reported as eco-friendly alternatives to traditional synthesis pathways.

In conclusion, 4-(Aminomethyl)-N-(4-Iodophenyl)cyclohexane-1-carboxamide (CAS No. 1503025-03-3) stands out as a promising compound with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is likely to play an increasingly significant role in shaping future innovations in chemistry and medicine.